N-cyclopropyl-3-(4-isopropylphenyl)propanamide

• IUPAC Name: N-cyclopropyl-3-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C15H21NO/c1-11(2)13-6-3-12(4-7-13)5-10-15(17)16-14-8-9-14/h3-4,6-7,11,14H,5,8-10H2,1-2H3,(H,16,17)
• InChI Key: DIUUZDDGMWPYGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CCC(=O)NC2CC2
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

N-cyclopropyl-3-(4-isopropylphenyl)propanamide, also known as CPP-115, is a compound that has shown potential in scientific research as a treatment for various neurological disorders. It is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase, which is responsible for breaking down GABA in the brain. This results in increased levels of GABA, a neurotransmitter that helps regulate brain activity and has been linked to several neurological disorders.

Mechanism of Action

N-cyclopropyl-3-(4-isopropylphenyl)propanamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for breaking down GABA in the brain. This results in increased levels of GABA, which can help regulate brain activity and reduce symptoms of neurological disorders.
Biochemical and Physiological Effects:
N-cyclopropyl-3-(4-isopropylphenyl)propanamide has been shown to increase GABA levels in the brain, which can have several effects on brain function. GABA is an inhibitory neurotransmitter that helps regulate brain activity, and increased levels of GABA can help reduce seizures, anxiety, and other symptoms of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopropyl-3-(4-isopropylphenyl)propanamide in lab experiments is its potent inhibition of GABA aminotransferase, which can help researchers study the role of GABA in various neurological disorders. However, one limitation is that N-cyclopropyl-3-(4-isopropylphenyl)propanamide may not be effective in all cases, and further research is needed to determine its effectiveness in different populations.

Future Directions

There are several future directions for research on N-cyclopropyl-3-(4-isopropylphenyl)propanamide, including its potential use in the treatment of other neurological disorders, such as depression and schizophrenia. Additionally, researchers may investigate the optimal dosage and administration of N-cyclopropyl-3-(4-isopropylphenyl)propanamide for different populations, as well as its potential side effects and interactions with other medications. Finally, researchers may explore the use of N-cyclopropyl-3-(4-isopropylphenyl)propanamide in combination with other treatments, such as cognitive-behavioral therapy or other medications, to enhance its effectiveness in treating neurological disorders.

Scientific Research Applications

N-cyclopropyl-3-(4-isopropylphenyl)propanamide has been studied for its potential use in the treatment of several neurological disorders, including epilepsy, addiction, and anxiety. Studies have shown that N-cyclopropyl-3-(4-isopropylphenyl)propanamide can increase GABA levels in the brain, which can help reduce seizures and anxiety symptoms. It has also been shown to reduce drug-seeking behavior in animal models of addiction.